Cas no 1699025-52-9 (3-(3-bromo-2-fluorophenyl)-3-methylbutanoic acid)

• Product Name: 3-(3-bromo-2-fluorophenyl)-3-methylbutanoic acid
• CAS No: 1699025-52-9
• MF: C₁₁H₁₂BrFO₂
• MW: 275.114186286926
• CID: 5844471
• PubChem ID: 106646939
• Update Time: 2025-11-07

3-(3-bromo-2-fluorophenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-2-fluorophenyl)-3-methylbutanoic acid
• EN300-2007509
• 1699025-52-9

• Inchi： 1S/C11H12BrFO2/c1-11(2,6-9(14)15)7-4-3-5-8(12)10(7)13/h3-5H,6H2,1-2H3,(H,14,15)
• InChI Key： AFCWGHRXPWFOFS-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1F)C(C)(C)CC(=O)O

Computed Properties

• Exact Mass: 274.00047g/mol
• Monoisotopic Mass: 274.00047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(3-bromo-2-fluorophenyl)-3-methylbutanoic acid

3-(3-Bromo-2-Fluorophenyl)-3-Methylbutanoic Acid: A Comprehensive Overview

The compound 3-(3-bromo-2-fluorophenyl)-3-methylbutanoic acid, also known by its CAS number 1699025-52-9, is a synthetic organic molecule that has gained significant attention in recent biomedical research. This compound belongs to the class of aromatic carboxylic acids, characterized by the presence of a benzene ring substituted with halogen atoms and a branched carboxylic acid group. Its unique structure positions it as a potential candidate for various applications in pharmacology and materials science.

In the realm of biomedical research, compounds like 3-(3-bromo-2-fluorophenyl)-3-methylbutanoic acid are often studied for their bioavailability and metabolic stability. These properties are critical in determining whether a compound can be developed into a therapeutic agent. Recent studies have highlighted the importance of halogen substitution patterns on aromatic rings, as they significantly influence both pharmacokinetics and pharmacodynamics.

The presence of bromine and fluorine atoms in the ortho and meta positions of the phenyl group introduces distinct electronic effects. These effects can modulate the interaction of the molecule with biological systems, potentially leading to enhanced target specificity or altered uptake mechanisms. Such modifications are often employed by chemists to fine-tune drug candidates for optimal therapeutic outcomes.

From a synthesis perspective, 3-(3-bromo-2-fluorophenyl)-3-methylbutanoic acid can be derived through multi-step organic reactions. The construction of the aromatic ring with halogen substituents typically involves nucleophilic aromatic substitution or coupling reactions, while the carboxylic acid group can be introduced via oxidation of an alcohol or aldehyde precursor. This synthesis pathway underscores the compound's potential as a building block for more complex molecules.

Recent advancements in drug delivery systems have also explored the utility of such compounds. Their amphiphilic nature, derived from the hydrophilic carboxylic acid group and the hydrophobic aromatic ring, makes them suitable candidates for designing nanoparticles or liposomal formulations. These applications are particularly promising in improving the solubility and stability of therapeutic agents.

Moreover, the compound's crystallographic properties have been studied extensively. Understanding the solid-state behavior of such molecules is crucial for their formulation into pharmaceutical dosage forms. Techniques like X-ray diffraction and powder diffractometry have provided insights into the molecular packing and hydrogen bonding patterns, which are essential for predicting physical stability.

In conclusion, 3-(3-bromo-2-fluorophenyl)-3-methylbutanoic acid stands as a versatile molecule with broad implications in biomedical research. Its unique structural features make it a valuable tool for exploring drug design principles, synthesis methodologies, and advanced delivery systems. As the field of precision medicine continues to evolve, compounds like this one will play an increasingly important role in developing targeted therapies.